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Compound of Interest

Compound Name: Piperazine Erastin

Cat. No.: B610113

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of
Piperazine Erastin, a potent and specific inducer of ferroptosis. It includes detailed
experimental protocols and visual representations of the key signaling pathways involved,
intended to facilitate its application in preclinical research and drug discovery.

Core Physical and Chemical Properties

Piperazine Erastin is a more soluble and metabolically stable analog of Erastin, designed for
in vivo applications.[1][2] Its key properties are summarized below.
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Property Value Reference(s)
Molecular Formula C35H41CIN6Oa4 [31141[5]
Molecular Weight 645.19 g/mol
CAS Number 1538593-71-3
A solid, white to off-white in
Appearance
color.
Purity >98%
UV max (Amax) 227 nm
O=C1C2=C(N=C(CN3CCN(C
C3)C(COC4=CC=C(C=C4)CI)
SMILES
=0O)N1C5=CC(CN6CCNCC6)=
CC=C50C(C)C)C=CC=C2
XGKULGPEBBYKCA-
InChl Key

UHFFFAOYSA-N

Solubility and Stability

Proper handling and storage of Piperazine Erastin are critical for maintaining its activity and
ensuring reproducible experimental outcomes.

Solubility Data
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Solvent Solubility Notes Reference(s)

10 mg/mL (15.5 mM), Use of fresh,
33.33 mg/mL (51.66 anhydrous DMSO is

DMSO "
mM), 100 mg/mL recommended as it is
(154.99 mM) hygroscopic.

Ethanol 100 mg/mL

Water Insoluble

PBS (pH 7.2) Insoluble

DMF Insoluble

Storage and Stability

Storage .

Form Stability Reference(s)
Temperature

Powder -20°C At least 3 years

4°C At least 2 years

Solvent -80°C At least 1 year

-20°C At least 1 month

Note: For optimal results, it is recommended to prepare stock solutions fresh and aliquot them
to avoid repeated freeze-thaw cycles. For in vivo experiments, the working solution should be
prepared fresh on the day of use.

Mechanism of Action: Induction of Ferroptosis

Piperazine Erastin induces a non-apoptotic, iron-dependent form of cell death known as
ferroptosis. The primary mechanism involves the inhibition of the system Xc~ cystine/glutamate
antiporter.
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1. Cell Seeding
- Plate cells at desired density
- Allow to adhere overnight

2. Piperazine Erastin Treatment
- Prepare fresh stock solution in DMSO
- Dilute to final concentration in media
- Treat cells for 24-72 hours

3. Ferroptosis Assessment
- Lipid ROS measurement (e.g., C11-BODIPY)
- GSH quantification (e.g., GSH-Glo)
- Cell viability (e.g., CCK-8, Sytox Green)

4. Data Analysis
- Normalize to vehicle control
- Determine IC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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